3-(Bromomethyl)-2-methylpentane-d7

• Molecular Formula: C7H15Br
• Molecular Weight: 186.14 g/mol
• InChI: InChI=1S/C7H15Br/c1-4-7(5-8)6(2)3/h6-7H,4-5H2,1-3H3/i2D3,3D3,6D
• InChIKey: KHNFYUURJZUZIA-VWGQSRBDSA-N

3-(Bromomethyl)-2-methylpentane-d7: A Deuterated Alkyl Halide for Precision Quantitative Analysis

3-(Bromomethyl)-2-methylpentane-d7 (CAS: 1219805-84-1) is the deuterium-labeled isotopologue of 3-(Bromomethyl)-2-methylpentane, a branched alkyl bromide (C7H15Br) . This compound is a stable isotope-labeled (SIL) analog, synthesized by substituting seven hydrogen atoms with deuterium (D7), resulting in a molecular weight increase of +7.04 Da relative to its unlabeled counterpart (MW: 186.14 vs. 179.10) . It is exclusively supplied as a reference standard for use as an internal standard (IS) in quantitative mass spectrometry (GC-MS or LC-MS) workflows, enabling precise analyte quantitation by correcting for matrix effects and instrument variability .

Workflow Isotope dilution MS quantitation (GC-MS / LC-MS)

Selection D7-labeled ISTD with +7 Da mass shift

Context Reference standard for matrix-effect correction

Why 3-(Bromomethyl)-2-methylpentane-d7 is Not Interchangeable with Its Unlabeled or Differently Labeled Analogs in Quantitative Analysis

Generic substitution of a deuterated internal standard with an unlabeled analog, a differently labeled isotopologue (e.g., 13C-labeled), or a structural analog with a different bromination pattern (e.g., 1-bromo-2-methylpentane) is scientifically invalid for quantitative MS analysis [1]. The unlabeled compound co-elutes and shares the same mass-to-charge ratio (m/z) as the target analyte, making it indistinguishable and preventing accurate quantitation. Analogs like 1-bromo-2-methylpentane possess different retention times and ionization efficiencies, leading to inaccurate correction of matrix effects [2]. Even minor differences in deuterium labeling (e.g., D3 vs. D7) can alter chromatographic retention due to the deuterium isotope effect, resulting in differential ion suppression or enhancement compared to the analyte [3]. Thus, 3-(Bromomethyl)-2-methylpentane-d7 is the precise isotopologue required for specific analytical methods, and substitution compromises the quantitative integrity of the assay.

Unlabeled analog Co-elutes and shares m/z with the analyte, may compromise IS distinction

Structural analog Different bromination pattern alters retention time and ionization efficiency

Differently labeled isotopologue D3 or 13C labeling may shift chromatographic retention and ion suppression profile

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Restek Corporation. Choosing an Internal Standard [Technical Article]. View Source
• [3] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source

Quantitative Differentiation of 3-(Bromomethyl)-2-methylpentane-d7 Against Closest Analogs for Method Validation and Procurement

Mass Spectrometric Differentiation: A +7 Da Shift for Unambiguous Analyte Distinction

The incorporation of seven deuterium atoms in 3-(Bromomethyl)-2-methylpentane-d7 provides a definitive +7.04 Da mass shift compared to the unlabeled 3-(Bromomethyl)-2-methylpentane . This mass difference is critical for MS-based quantitation, as it ensures baseline separation of the internal standard's isotopic cluster from the analyte's monoisotopic peak, eliminating signal interference .

Mass Shift

Reported

+7.04 Da vs unlabeled

Supports IS signal differentiation

HRMS or GC-MS/LC-MS context

Evidence Dimension	Molecular Mass (Monoisotopic)
Target Compound Data	185.0797 g/mol
Comparator Or Baseline	3-(Bromomethyl)-2-methylpentane (unlabeled): 178.0357 g/mol
Quantified Difference	+7.0440 g/mol (Δm)
Conditions	High-resolution mass spectrometry (HRMS) or standard GC-MS/LC-MS analysis.

Why This Matters

Procurement of the D7-labeled compound is non-negotiable for MS methods targeting the parent analyte; the +7 Da mass shift is a prerequisite for its function as a distinguishable internal standard.

Isotopic Enrichment vs. Unlabeled Impurities: Ensuring Quantitative Fidelity at 99 atom % D

3-(Bromomethyl)-2-methylpentane-d7 is supplied with a guaranteed minimum isotopic enrichment of 99 atom % D . This high degree of labeling minimizes the presence of unlabeled (D0) and partially labeled (e.g., D6) species in the internal standard . Lower enrichment values, characteristic of some in-house preparations or cheaper analogs, introduce significant error into calibration curves due to signal contribution at the analyte's m/z, undermining the fundamental assumption of the isotope dilution method.

Isotopic Enrichment

Specification review

≥99 atom % D

Supports calibration linearity

Batch release specification

Evidence Dimension	Isotopic Enrichment (Deuterium incorporation)
Target Compound Data	≥99 atom % D
Comparator Or Baseline	Class-level benchmark: Inadequate in-house deuteration (e.g., 90-95% D), 13C-labeled analog (different isotopic purity specifications).
Quantified Difference	≥4% higher D incorporation (class inference)
Conditions	Determined by quantitative NMR or high-resolution MS as part of vendor batch release specifications.

Why This Matters

For quantitative bioanalysis, selecting a vendor-specified standard with ≥99 atom % D enrichment is a critical procurement decision to ensure assay linearity and accuracy, as lower purity directly translates to higher lower limits of quantitation (LLOQ).

Chemical Purity for Method Robustness: A Minimum 96% Specification Reduces Chromatographic Artifacts

The chemical purity of 3-(Bromomethyl)-2-methylpentane-d7 is specified at ≥96% (often 96.9% for specific batches) . This is comparable to the purity specifications for research-grade unlabeled 3-(Bromomethyl)-2-methylpentane (typically ≥95%) . This ensures that the deuterated internal standard does not introduce a higher level of chemical impurities that could co-elute with the target analyte or cause ion suppression, a critical factor for maintaining the robustness and reproducibility of the analytical method.

Chemical Purity

Specification review

≥96% (batch 96.9%)

Supports method reproducibility

Comparable to unlabeled analyte

Evidence Dimension	Chemical Purity (by HPLC, GC, or NMR)
Target Compound Data	≥96% (specified); 96.9% (batch-specific)
Comparator Or Baseline	Unlabeled 3-(Bromomethyl)-2-methylpentane: ≥95%
Quantified Difference	Comparable purity (±1%)
Conditions	Vendor batch release specifications; methods may vary by supplier.

Why This Matters

Procuring a deuterated internal standard with chemical purity equivalent to the unlabeled analyte ensures that the IS does not degrade method performance due to excessive impurities, a common pitfall when using lower-grade isotopically labeled materials.

Physicochemical Parity: Maintaining Chromatographic Fidelity via Matched LogP and Boiling Point

The predicted octanol-water partition coefficient (LogP) for 3-(Bromomethyl)-2-methylpentane-d7 is 3.97, and its boiling point is 159.7±8.0 °C, which are identical to the unlabeled analog within experimental error . This near-perfect physicochemical mimicry, despite the deuterium substitution, is essential for ensuring that the internal standard co-elutes with the analyte during chromatographic separation, a prerequisite for correcting for matrix-induced ion suppression or enhancement .

Physicochemical Match

Reported

LogP 3.97 / BP 159.7°C

Supports chromatographic co-elution

Predicted values; may require verification

Evidence Dimension	LogP (Octanol-Water Partition Coefficient) and Boiling Point
Target Compound Data	LogP = 3.97; Boiling Point = 159.7±8.0 °C
Comparator Or Baseline	Unlabeled 3-(Bromomethyl)-2-methylpentane: LogP ~3.97; Boiling Point ~160 °C
Quantified Difference	LogP: <0.01 difference; Boiling Point: <1 °C difference
Conditions	Calculated/predicted values using standard cheminformatics algorithms (e.g., ACD/Labs).

Why This Matters

Procurement of this specific D7-labeled compound is scientifically justified because its physicochemical properties are identical to the analyte, ensuring it behaves as a true surrogate during sample preparation and LC/GC separation.

Strategic Differentiation from 13C-Labeled Analogs: Optimized for GC-MS with a +7 Da Shift

While 13C-labeled internal standards are often preferred for LC-MS/MS to avoid deuterium-related retention time shifts, 3-(Bromomethyl)-2-methylpentane-d7 offers a specific advantage for GC-MS applications [1]. Its +7 Da mass shift provides a clean, interference-free signal in the mass spectrum without the need for expensive 13C-synthesis. This makes it a cost-effective and analytically sound choice for methods where the minimal deuterium isotope effect on GC retention is acceptable and does not compromise quantitation .

D7 vs 13C Strategy

Class-level inference

+7 Da (D7) vs +1–3 Da (13C)

Reported GC-MS cost-effective context

Deuterium isotope effect may apply

Evidence Dimension	Suitability for GC-MS vs. LC-MS/MS
Target Compound Data	D7-labeled; +7 Da mass shift; minor deuterium isotope effect
Comparator Or Baseline	13C-labeled analog: typically +1 to +3 Da per carbon; no deuterium isotope effect
Quantified Difference	Not applicable (qualitative application-based differentiation)
Conditions	GC-MS analysis of volatile or semi-volatile alkyl bromides.

Why This Matters

For a laboratory developing a GC-MS method for quantifying 3-(Bromomethyl)-2-methylpentane, procuring the D7-labeled analog is a strategic choice, providing a more economical internal standard option compared to a custom-synthesized 13C-labeled version.

• [1] Sigma-Aldrich. Analysis of Alkylphenols and Alkylphenol Ethoxylates Using new 13C-Labeled and Deuterated Internal Standards According to ISO 18857-2 [Technical Article]. View Source

Definitive Application Scenarios for 3-(Bromomethyl)-2-methylpentane-d7 Based on Quantitative Evidence

Validated GC-MS Quantification of 3-(Bromomethyl)-2-methylpentane in Environmental or Industrial Samples

Use 3-(Bromomethyl)-2-methylpentane-d7 as the internal standard for a validated GC-MS method to quantify trace levels of 3-(Bromomethyl)-2-methylpentane. The +7 Da mass shift (from 178.0357 to 185.0797 g/mol) provides an unambiguous signal for the IS, while the matched LogP (3.97) ensures co-elution, effectively correcting for matrix-induced signal variability . The high isotopic purity (≥99 atom % D) guarantees a linear calibration curve with a low LLOQ .

LC-MS/MS Bioanalytical Assay for Metabolic Profiling of Alkyl Halide Intermediates

Incorporate 3-(Bromomethyl)-2-methylpentane-d7 into an LC-MS/MS assay designed to monitor the in vitro or in vivo fate of 3-(Bromomethyl)-2-methylpentane, a potential reactive intermediate or metabolite of a larger drug candidate . The internal standard's chemical purity (≥96%) ensures it does not introduce chromatographic artifacts, while its physicochemical identity to the analyte allows for precise correction of matrix effects across diverse biological matrices .

Method Development and Cross-Validation for Alkyl Bromide Quantitation in Synthetic Chemistry

Utilize 3-(Bromomethyl)-2-methylpentane-d7 as a critical tool during the development and cross-validation of analytical methods (e.g., HPLC-UV, GC-FID, GC-MS) for quantifying reaction yields and purity of 3-(Bromomethyl)-2-methylpentane in organic synthesis . Its availability as a stable, well-characterized reference standard allows for accurate spike-recovery experiments to assess method accuracy and precision, a step not possible with unlabeled material alone .

Application

Selection Property

Validation Focus

GC-MS environmental/industrial analysis

+7 Da mass-shift ISTD

Matrix-effect correction review

LC-MS/MS bioanalytical research

Physicochemical match to analyte

Matrix-effect assessment across matrices

Synthetic chemistry method development

Reference standard characterization

Spike-recovery accuracy review